Cas no 6619-95-0 (Kaur-16-en-18-oic acid, 15-hydroxy-, (4a,15b)-)

Kaur-16-en-18-oic acid, 15-hydroxy-, (4α,15β)- is a diterpenoid compound characterized by its unique kaurane skeleton with a hydroxyl group at the C-15 position and a carboxylic acid moiety at C-18. This structural configuration imparts distinct chemical reactivity and potential biological activity, making it valuable for research in organic synthesis and natural product chemistry. Its stereochemistry at the 4α and 15β positions further enhances its specificity for applications in medicinal chemistry, particularly in the study of bioactive diterpenes. The compound's stability and functional groups also facilitate derivatization, enabling exploration of structure-activity relationships in pharmacological studies.

Kaur-16-en-18-oic acid, 15-hydroxy-, (4a,15b)- structure

6619-95-0 structure

Product Name:Kaur-16-en-18-oic acid, 15-hydroxy-, (4a,15b)-

CAS No:6619-95-0

MF:C₂₀H₃₀O₃

MW:318.450406551361

CID:837612

PubChem ID:12310348

Update Time:2025-05-28

Kaur-16-en-18-oic acid, 15-hydroxy-, (4a,15b)- Chemical and Physical Properties

Names and Identifiers

- Kaur-16-en-18-oic acid, 15-hydroxy-, (4a,15b)-
- Deacetylxylopic acid
- (5β,8α,9β,10α,13α,15β)-15-Hydroxykaur-16-en-18-oic acid
- A-Hydroxy Progesterone
- Xylopic saeure
- ent-15-Hydroxykaur-16-en-19-oic acid
- [ "ent-15-Hydroxykaur-16-en-19-oic acid" ]
- 6619-95-0
- (1R,4S,5R,9S,10S,13R,15R)-15-hydroxy-5,9-dimethyl-14-methylidenetetracyclo[11.2.1.01,10.04,9]hexadecane-5-carboxylic acid
- AKOS032962437
- (1R,4S,5R,9S,10S,13S,15R)-15-hydroxy-5,9-dimethyl-14-methylidenetetracyclo[11.2.1.01,10.04,9]hexadecane-5-carboxylic acid
- AKOS040761581
- FS-8935
- Inchi： 1S/C20H30O3/c1-12-13-5-6-15-18(2)8-4-9-19(3,17(22)23)14(18)7-10-20(15,11-13)16(12)21/h13-16,21H,1,4-11H2,2-3H3,(H,22,23)/t13-,14-,15-,16+,18+,19+,20+/m0/s1
- InChI Key： GVGJRXSJJHLPGZ-LJENBLKKSA-N
- SMILES： O[C@@H]1C(=C)[C@H]2CC[C@H]3[C@]4(C)CCC[C@](C(=O)O)(C)[C@H]4CC[C@@]31C2

Computed Properties

Exact Mass: 318.21900
Monoisotopic Mass: 318.21949481g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 23
Rotatable Bond Count: 1
Complexity: 569
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 7
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.9
Topological Polar Surface Area: 57.5Å²

Experimental Properties

Color/Form: Powder
Density: 1.2±0.1 g/cm3
Boiling Point: 470.8±45.0 °C at 760 mmHg
Flash Point: 252.6±25.2 °C
PSA: 57.53000
LogP: 4.01090
Vapor Pressure: 0.0±2.6 mmHg at 25°C

Kaur-16-en-18-oic acid, 15-hydroxy-, (4a,15b)- Security Information

Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Store at 4 ℃, better at -4 ℃

Kaur-16-en-18-oic acid, 15-hydroxy-, (4a,15b)- Pricemore >>

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